Cas no 863679-47-4 (1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane)

• Product Name: 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane
• CAS No: 863679-47-4
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 2102141
• PubChem ID: 68164752
• Update Time: 2025-05-19

1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane
• SCHEMBL11914465
• 863679-47-4
• 1-[2-(Trifluoromethyl)phenyl]-3-azabicyclo[3.1.0]hexane
• DTXSID901203199
• ZNYIEGHDMZPTGT-UHFFFAOYSA-N

• Inchi： 1S/C12H12F3N/c13-12(14,15)10-4-2-1-3-9(10)11-5-8(11)6-16-7-11/h1-4,8,16H,5-7H2
• InChI Key： ZNYIEGHDMZPTGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C12CNCC1C2)(F)F

Computed Properties

• Exact Mass: 227.09218387Da
• Monoisotopic Mass: 227.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane

Professional Introduction to Compound with CAS No. 863679-47-4 and Product Name: 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane

The compound identified by the CAS number 863679-47-4 and the product name 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and the presence of a trifluoromethyl group, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The core structure of this compound consists of a bicyclo[3.1.0]hexane framework, which is a three-membered nitrogen-containing heterocycle fused to a six-membered ring system. This unique architecture imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive compounds. The nitrogen atom in the bicyclic system serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

One of the most notable features of 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane is the presence of a trifluoromethyl group at the 2-position of the phenyl ring. This substituent is widely recognized for its ability to modulate pharmacokinetic properties, including metabolic stability and lipophilicity, which are critical factors in drug design. The electron-withdrawing nature of the trifluoromethyl group can also enhance binding affinity to biological targets, making it an attractive moiety for medicinal chemists.

Recent research in the field of heterocyclic chemistry has highlighted the importance of azabicycloalkanes as privileged scaffolds in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural rigidity provided by the bicyclic system allows for precise tuning of molecular shape and electronic distribution, which can be leveraged to optimize interactions with biological macromolecules.

In particular, studies have demonstrated that 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane exhibits interesting pharmacological profiles when evaluated in vitro and in vivo. Preliminary experiments suggest that this compound may possess inhibitory activity against certain enzymes implicated in disease pathways. The combination of the nitrogen heterocycle and the trifluoromethyl phenyl group creates a multifaceted pharmacophore that can engage multiple binding sites on target proteins.

The synthesis of this compound involves sophisticated organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. Key steps include cycloaddition reactions to form the bicyclic core, followed by functional group modifications to introduce the necessary substituents. Advances in synthetic methodology have enabled more efficient and scalable production processes, facilitating further exploration of its pharmacological potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane to its target receptors. These simulations have provided insights into how structural features such as hydrogen bonding interactions and hydrophobic effects contribute to its biological activity. By leveraging computational tools, researchers can predict and optimize lead compounds before undertaking costly experimental trials.

The therapeutic relevance of this compound is further underscored by its potential applications in addressing unmet medical needs. For instance, its structural motif has been explored as a candidate for developing novel treatments against neurological disorders characterized by aberrant enzyme activity. The trifluoromethyl group's influence on metabolic stability also makes it an attractive candidate for oral administration, where bioavailability is a critical consideration.

As research continues to evolve, new methodologies for modifying and derivatizing 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane are being developed to enhance its pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies allow researchers to systematically vary specific functional groups while monitoring changes in biological activity. This iterative approach has been instrumental in refining lead compounds into viable drug candidates.

The broader implications of this work extend beyond individual molecules to advancements in chemical biology and drug discovery methodologies. The development of novel heterocyclic scaffolds like 1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane exemplifies how interdisciplinary collaboration can drive innovation in pharmaceutical sciences. By integrating insights from organic chemistry, medicinal chemistry, and computational biology, researchers can accelerate the discovery of next-generation therapeutics.

In conclusion,1-(2-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane represents a promising candidate for further exploration in drug development due to its unique structural features and potential biological activities。 Its synthesis showcases modern advances in organic chemistry，while computational studies provide valuable insights into its mechanism of action。 As research progresses，this compound holds great promise for addressing complex diseases through innovative therapeutic strategies。